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Compound Name: prim-O-Glucosylangelicain

Cat. No.: B1150786

For Researchers, Scientists, and Drug Development Professionals

Abstract

prim-O-Glucosylangelicain is a natural product isolated from the rhizomes of Cimicifuga
foetida L.[1], a plant species with a history of use in traditional medicine. This technical guide
provides a comprehensive overview of the available scientific data on prim-O-
Glucosylangelicain, including its chemical properties. While information on this specific
compound is limited in publicly accessible literature, this document consolidates the known
data and provides context based on related compounds from the same source. This guide is
intended to serve as a foundational resource for researchers and professionals in drug
development interested in the potential of natural compounds from Cimicifuga species.

Chemical Identity and Properties

prim-O-Glucosylangelicain is a glycoside, a class of compounds prevalent in Cimicifuga
foetida[2]. While detailed experimental data for prim-O-Glucosylangelicain is not widely
available, the fundamental chemical information is summarized below.

Chemical Structure and Formula

A definitive chemical structure diagram for prim-O-Glucosylangelicain is not readily available
in the reviewed scientific literature. Similarly, specific spectroscopic data such as *H NMR, 13C
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NMR, and mass spectrometry that would confirm the structure are not published in accessible
databases.

Based on its name, prim-O-Glucosylangelicain is presumed to be a glycoside derivative of
angelicain or a related chromone structure. Chromones are a known class of compounds
isolated from Cimicifuga foetida[2][3][4].

Physicochemical Properties

Quantitative data for prim-O-Glucosylangelicain is sparse. The following table summarizes
the available information.

Property Value Source
Molecular Formula C21H26011 N/A
Molecular Weight 454.4 g/mol N/A
CAS Number 85889-15-2 N/A
Appearance Powder N/A
Source fhizomes of Cimicifuga foetida 1]

Experimental Protocols

Detailed experimental protocols for the specific isolation and purification of prim-O-
Glucosylangelicain are not explicitly documented in the available literature. However, a
general methodology for the isolation of chemical constituents from Cimicifuga foetida can be
inferred from various studies on this plant.

General Isolation Procedure for Compounds from
Cimicifuga foetida

The following is a generalized workflow for the isolation of compounds from the rhizomes of
Cimicifuga foetida, which could be adapted for the targeted isolation of prim-O-
Glucosylangelicain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

